Cas no 1822816-46-5 (4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one)

• Product Name: 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one
• CAS No: 1822816-46-5
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 4786540
• PubChem ID: 72698775
• Update Time: 2025-07-21

4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one Chemical and Physical Properties

Names and Identifiers

• 4'-(TRIFLUOROMETHYL)SPIRO[CYCLOPROPANE-1,3'-INDOLIN]-2'-ONE
• 4'-(Trifluoromethyl)-1'H-spiro[cyclopropane-1,3'-indole]-2'-one
• 1822816-46-5
• SB64656
• 4-(trifluoromethyl)spiro[1H-indole-3,1'-cyclopropane]-2-one
• KS-9935
• CS-0449143
• 4''-(Trifluoromethyl)-1''H-spiro[cyclopropane-1,3''-indole]-2''-one
• AKOS027332772
• 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one

• Inchi： 1S/C11H8F3NO/c12-11(13,14)6-2-1-3-7-8(6)10(4-5-10)9(16)15-7/h1-3H,4-5H2,(H,15,16)
• InChI Key： QJJZLLATCFMVDN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1C1(C(N2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 227.05579836g/mol
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one

Introduction to 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one (CAS No. 1822816-46-5)

4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one, identified by its CAS number 1822816-46-5, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic scaffold combines a cyclopropane ring with an indoline moiety, further functionalized with a trifluoromethyl group, which imparts distinct chemical and biological properties. The compound’s intricate architecture makes it a promising candidate for the development of novel therapeutic agents, particularly in addressing challenging biological targets.

The trifluoromethyl substituent is a key feature in modern drug design, renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one, this group likely contributes to the compound’s interaction with biological targets by influencing electronic distribution and steric hindrance. The spirocyclic core itself introduces rigidity to the molecule, which can be advantageous in achieving high selectivity and efficacy in drug interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater precision. Studies indicate that the spirocyclic structure of 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one may facilitate optimal positioning within active sites of enzymes or receptors, thereby enhancing therapeutic potential. The presence of both indoline and cyclopropane motifs offers multiple interaction possibilities, making this compound a versatile platform for medicinal chemists.

In the realm of medicinal chemistry, the synthesis of heterocyclic compounds like 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one remains a fertile ground for innovation. Researchers have been exploring various synthetic pathways to access this scaffold efficiently while maintaining high yields and purity. Modern methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have proven particularly useful in constructing the spirocyclic core. These techniques not only streamline the synthetic process but also allow for modular modifications, enabling rapid diversification of the chemical library.

The biological activity of 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one has been a subject of intense investigation. Preliminary studies suggest that this compound exhibits potential pharmacological effects across multiple therapeutic areas. For instance, its structural features may mimic natural bioactive molecules or disrupt pathological interactions at the molecular level. The trifluoromethyl group’s electron-withdrawing nature could modulate receptor binding affinities, making it an attractive feature for designing drugs with improved pharmacodynamics.

One particularly exciting avenue of research involves exploring the compound’s interactions with biological pathways relevant to inflammation and neurodegeneration. The spirocyclic scaffold’s ability to engage with specific enzymes or receptors has been hypothesized to offer novel mechanisms for modulating disease processes. Furthermore, the trifluoromethyl group’s influence on metabolic stability suggests that derivatives of 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one may exhibit prolonged half-lives in vivo, reducing dosing frequency and improving patient compliance.

Another area of interest is the compound’s potential as an intermediate in larger drug candidates. Its unique structural motif allows for facile derivatization into more complex molecules with tailored properties. By leveraging combinatorial chemistry and high-throughput screening (HTS), researchers can rapidly generate libraries of analogs based on 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one, accelerating the discovery process. Such libraries are instrumental in identifying lead compounds for further optimization through structure-activity relationship (SAR) studies.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to significant improvements in drug properties. In 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one, the trifluoromethyl group not only enhances lipophilicity but also participates in hydrogen bonding interactions due to its polarizability. This dual functionality makes it an excellent tool for fine-tuning both pharmacokinetic and pharmacodynamic profiles.

Recent publications highlight the growing importance of spirocyclic compounds in drug discovery. These molecules are valued for their unique conformational rigidity and ability to adopt specific three-dimensional shapes that complement biological targets. The spirocyclic core in 4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one exemplifies this trend, offering a scaffold that is both structurally distinct and biologically relevant.

The synthesis and characterization of this compound also underscore advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools are essential for confirming molecular structure and purity, ensuring that researchers can proceed with confidence in their investigations. High-resolution NMR data provides detailed insights into proton environments and connectivity within the molecule, while MS offers precise mass measurements critical for verifying synthetic outcomes.

In conclusion,4'-(Trifluoromethyl)spiro[cyclopropane-1,3'-indolin]-2'-one (CAS No. 1822816-46-5) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of chemical features—spanning spirocyclic architecture,trifluoromethyl substitution,and heterocyclic moieties—makes it a valuable asset in medicinal chemistry research. As our understanding of biological systems continues to evolve,this compound will likely play an increasingly important role in developing next-generation therapeutics across diverse disease indications.